2-amino-4-cyclopentylbutanoic acid hydrochloride
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Description
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-cyclopentylbutanoic acid hydrochloride involves the reaction of cyclopentylmagnesium bromide with ethyl 2-bromo-4-oxobutanoate to form 2-cyclopentyl-4-oxobutanoic acid ethyl ester. This intermediate is then converted to the target compound through a series of reactions involving reduction, protection, and deprotection steps.", "Starting Materials": [ "Cyclopentylmagnesium bromide", "Ethyl 2-bromo-4-oxobutanoate", "Sodium borohydride", "Acetic anhydride", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopentylmagnesium bromide is prepared by reacting cyclopentyl bromide with magnesium in diethyl ether.", "Step 2: Ethyl 2-bromo-4-oxobutanoate is added to the reaction mixture of step 1 to form 2-cyclopentyl-4-oxobutanoic acid ethyl ester.", "Step 3: The intermediate from step 2 is reduced using sodium borohydride in methanol to form 2-cyclopentyl-4-hydroxybutanoic acid ethyl ester.", "Step 4: The hydroxyl group in the intermediate from step 3 is protected by reacting with acetic anhydride to form 2-cyclopentyl-4-acetoxybutanoic acid ethyl ester.", "Step 5: The protecting group in the intermediate from step 4 is removed by reacting with hydrochloric acid in water to form 2-cyclopentyl-4-hydroxybutanoic acid ethyl ester hydrochloride.", "Step 6: The ethyl ester group in the intermediate from step 5 is hydrolyzed by reacting with sodium hydroxide in water to form 2-amino-4-cyclopentylbutanoic acid hydrochloride." ] } | |
CAS No. |
2095887-64-0 |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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